Cas no 1808375-16-7 (N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide)
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-cyanopropan-2-yl)-3-methoxy-1,2-oxazole-5-carboxamide
- Z1663416236
- AKOS033515007
- CHEMBL4961199
- 1808375-16-7
- N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide
- EN300-26685721
-
- Inchi: 1S/C9H11N3O3/c1-9(2,5-10)11-8(13)6-4-7(14-3)12-15-6/h4H,1-3H3,(H,11,13)
- InChI Key: RJZSUUUGHZFKFG-UHFFFAOYSA-N
- SMILES: O1C(=CC(=N1)OC)C(NC(C#N)(C)C)=O
Computed Properties
- Exact Mass: 209.08004122g/mol
- Monoisotopic Mass: 209.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 88.2Ų
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26685721-0.1g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 0.1g |
$741.0 | 2025-03-20 | |
| Enamine | EN300-26685721-0.25g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 0.25g |
$774.0 | 2025-03-20 | |
| Enamine | EN300-26685721-0.5g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 0.5g |
$809.0 | 2025-03-20 | |
| Enamine | EN300-26685721-1g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 90% | 1g |
$842.0 | 2023-09-12 | |
| Enamine | EN300-26685721-2.5g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-20 | |
| Enamine | EN300-26685721-5g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 90% | 5g |
$2443.0 | 2023-09-12 | |
| Enamine | EN300-26685721-10g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 90% | 10g |
$3622.0 | 2023-09-12 | |
| Enamine | EN300-26685721-0.05g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 0.05g |
$707.0 | 2025-03-20 | |
| Enamine | EN300-26685721-1.0g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 1.0g |
$842.0 | 2025-03-20 | |
| Enamine | EN300-26685721-5.0g |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide |
1808375-16-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-20 |
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide
Introduction to N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide (CAS No. 1808375-16-7)
N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide (CAS No. 1808375-16-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits a blend of chemical properties that make it a promising candidate for various applications in drug development and synthetic chemistry.
The molecular structure of N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide incorporates several key functional groups, including a cyano group, an isobutyl moiety, and a methoxy-substituted oxazole ring. These features contribute to its reactivity and potential utility in the synthesis of more complex molecules. The oxazole core, in particular, is known for its stability and biological activity, making it a valuable scaffold in the design of bioactive compounds.
In recent years, there has been a growing interest in oxazole derivatives due to their diverse pharmacological properties. Studies have demonstrated that oxazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The presence of the cyano group in N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide further enhances its potential as a building block for drug discovery. The cyano group can participate in various chemical reactions, allowing for further functionalization and modification.
The methoxy group on the oxazole ring adds another layer of complexity to the compound's behavior. Methoxy-substituted heterocycles are known to influence the electronic properties and metabolic stability of molecules. This characteristic makes N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide a versatile intermediate in the synthesis of more complex pharmacophores.
The compound's unique structural features have also been explored in the context of computational chemistry and molecular modeling. These studies have provided insights into its potential interactions with biological targets. For instance, the isobutyl group can serve as a steric anchor, influencing binding affinity and selectivity. Additionally, the cyano group can engage in hydrogen bonding or coordinate with metal ions, depending on the environment.
In the realm of drug development, N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide has been investigated as a precursor for more complex molecules with therapeutic potential. Researchers have leveraged its structural motifs to design analogs with enhanced biological activity or improved pharmacokinetic profiles. The oxazole core remains a key feature in these designs due to its ability to modulate receptor interactions and metabolic pathways.
The synthesis of N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of the oxazole scaffold followed by functionalization with the cyano and methoxy groups. The isobutyl moiety is often introduced through subsequent alkylation reactions. Each step requires careful optimization to ensure high yield and purity.
The compound's stability under various conditions has also been studied extensively. Researchers have examined its behavior under different storage conditions and reaction environments to assess its suitability for industrial applications. These studies have revealed that N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide can be stored stably under inert atmospheres at controlled temperatures, ensuring its integrity for long-term use.
The growing body of research on N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide underscores its significance in pharmaceutical chemistry. As new synthetic methodologies and computational tools emerge, further exploration of this compound's potential is expected to yield novel insights and applications. Its unique structural features make it a valuable asset in the ongoing quest to develop innovative therapeutic agents.
1808375-16-7 (N-(1-cyano-1-methylethyl)-3-methoxy-1,2-oxazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)